Cas no 1805548-74-6 (3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde
• CAS No: 1805548-74-6
• MF: C₈H₆F₂INO
• MW: 297.04062128067
• CID: 4891832
• Update Time: 2025-08-04

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F2INO/c1-4-2-5(3-13)12-8(11)6(4)7(9)10/h2-3,7H,1H3
• InChI Key： AAYCTQOQGUGHKS-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C)C=C(C=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde: A Comprehensive Overview

The compound 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde (CAS No. 1805548-74-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule incorporates a pyridine ring with substituents at positions 2, 3, 4, and 6, making it a complex yet intriguing compound for further exploration.

The difluoromethyl group attached at position 3 introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Similarly, the iodo group at position 2 contributes to the molecule's electronic characteristics, potentially enhancing its ability to participate in nucleophilic or electrophilic reactions. The methyl group at position 4 adds steric bulk, which can play a role in directing specific reaction pathways or influencing the molecule's solubility properties. Finally, the carboxaldehyde group at position 6 introduces a carbonyl functionality, which is known for its ability to engage in various condensation reactions or serve as a reactive site for further functionalization.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde. One such approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. These methods not only enhance the efficiency of synthesis but also pave the way for the creation of structurally related compounds with tailored properties.

In terms of applications, this compound has shown promise in several areas. For instance, its electronic properties make it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, the presence of multiple functional groups renders it suitable for use as an intermediate in the synthesis of more complex molecules, including pharmaceutical agents or agrochemicals.

Recent studies have also highlighted the potential of 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde in catalysis. Its ability to act as a ligand in transition metal-catalyzed reactions has been explored, with promising results in terms of catalytic activity and selectivity. This opens up new avenues for its use in industrial processes where efficient catalysis is critical.

From an environmental standpoint, researchers have investigated the biodegradation pathways of this compound. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Preliminary findings suggest that under certain conditions, the compound undergoes microbial degradation, though further studies are required to fully characterize its environmental impact.

In conclusion, 3-(Difluoromethyl)-2-iodo-4-methylpyridine-6-carboxaldehyde (CAS No. 1805548-74-6) is a multifaceted compound with diverse applications across various domains of chemistry. Its unique structure and functional groups make it an attractive target for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science and technology.